Cas no 510763-97-0 (4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione)

• Product Name: 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione
• CAS No: 510763-97-0
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 5042302
• Update Time: 2025-08-01

4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,6,9-tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione
• SBB042116
• STK508372
• ST4080105
• 4H-Pyrrolo[3,2,1-ij]quinoline-1,2-dione, 4,4,6,9-tetramethyl-6-phenyl-5,6-dihydro-
• 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

• Inchi： 1S/C21H21NO2/c1-13-10-11-15-17-16(13)18(23)19(24)22(17)20(2,3)12-21(15,4)14-8-6-5-7-9-14/h5-11H,12H2,1-4H3
• InChI Key： IHEKWKZTUYZTBC-UHFFFAOYSA-N
• SMILES： O=C1C(C2=C(C)C=CC3=C2N1C(C)(C)CC3(C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 562
• XLogP3: 4.3
• Topological Polar Surface Area: 37.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo3,2,1-ijquinoline-1,2-dione

Comprehensive Overview of 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS No. 510763-97-0)

4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione (CAS No. 510763-97-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique pyrroloquinoline backbone, exhibits intriguing structural and functional properties that make it a subject of ongoing research. Its molecular formula and intricate architecture contribute to its potential applications in various high-tech industries.

The compound's tetramethyl and phenyl substituents enhance its stability and solubility, making it a versatile candidate for synthetic applications. Researchers are particularly interested in its dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione core, which is known for its photophysical properties. These characteristics are being explored for use in organic light-emitting diodes (OLEDs) and other advanced materials, aligning with the growing demand for sustainable and energy-efficient technologies.

In the pharmaceutical sector, 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione is being investigated for its potential bioactive properties. Early studies suggest that its unique structure could interact with biological targets, paving the way for novel therapeutic agents. This aligns with the current trend in drug discovery, where researchers are focusing on heterocyclic compounds to address unmet medical needs.

The synthesis of CAS No. 510763-97-0 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. This complexity makes it a valuable subject for academic research and industrial applications alike. The compound's pyrrolo[3,2,1-ij]quinoline framework is particularly noteworthy, as it combines the features of both pyrrole and quinoline, two widely studied heterocycles in chemistry.

From an industrial perspective, the demand for 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione is expected to rise, driven by its potential applications in advanced materials and pharmaceuticals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and manufacturers. Its role in the development of next-generation technologies underscores its importance in modern chemistry.

Environmental considerations are also a key factor in the study of CAS No. 510763-97-0. Researchers are exploring greener synthesis routes to minimize waste and reduce the environmental footprint of its production. This aligns with the global push towards sustainable chemistry and the adoption of eco-friendly practices in the chemical industry.

In summary, 4,4,6,9-Tetramethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in cutting-edge technologies, make it a valuable subject for ongoing research. As the fields of materials science and medicinal chemistry continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.